Cas no 2229353-78-8 (2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 2229353-78-8
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6399563
• PubChem ID: 165687241
• Update Time: 2025-08-05

2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol
• 2-bromo-6-methoxy-3-[(3-methylazetidin-3-yl)oxy]phenol
• EN300-1936283
• 2229353-78-8

• Inchi： 1S/C11H14BrNO3/c1-11(5-13-6-11)16-7-3-4-8(15-2)10(14)9(7)12/h3-4,13-14H,5-6H2,1-2H3
• InChI Key： RWDLNLQSHUDPLI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC1(C)CNC1)OC)O

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.7Ų

Additional information on 2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol

Introduction to 2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol (CAS No. 2229353-78-8)

2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229353-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive investigation in the development of novel therapeutic agents.

The molecular structure of 2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a bromine atom at the 2-position and a methoxy group at the 6-position enhances its reactivity, allowing for further derivatization and modification. Additionally, the azetidinyl moiety at the 3-position introduces a cyclic amine structure, which is known to be important for binding to biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. 2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol has been studied for its potential pharmacological effects, particularly in the context of inflammation, cancer, and neurodegenerative disorders. Its structural features make it a versatile scaffold for designing molecules with enhanced specificity and efficacy.

One of the most compelling aspects of 2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol is its ability to interact with multiple targets within biological systems. This polypharmacicity is often desirable in drug development, as it can lead to synergistic effects and reduced side effects. Researchers have explored its interactions with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes. Additionally, its potential to modulate receptor activity has been investigated, particularly in the context of G protein-coupled receptors (GPCRs) and ion channels.

The synthesis of 2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol involves a multi-step process that requires careful optimization to ensure high yield and purity. The bromination step at the 2-position is particularly sensitive and must be conducted under controlled conditions to avoid unwanted side reactions. The introduction of the methoxy group at the 6-position follows a similar approach, emphasizing the importance of precise reaction conditions. The final step involves coupling the azetidinyl moiety to the phenolic backbone, which requires an efficient coupling strategy such as Buchwald-Hartwig coupling or another transition-metal-catalyzed reaction.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of 2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol. These improvements have not only increased the availability of the compound for research purposes but also have facilitated its use in preclinical studies. The ability to produce larger quantities of high-quality material has been instrumental in evaluating its pharmacokinetic properties and potential therapeutic applications.

The pharmacological profile of 2-bromo-6-methoxy-3-(3-methylazetidin-3-yl)oxyphenol has been extensively studied in both in vitro and in vivo models. Initial investigations have revealed its potential as an anti-inflammatory agent, with demonstrated activity against key inflammatory mediators such as nitric oxide (NO) and prostaglandins (PGs). These effects are attributed to its ability to inhibit enzymes like cyclooxygenase (COX) and nitric oxide synthase (NOS). Furthermore, its anti-proliferative properties have been observed in various cancer cell lines, suggesting its potential as an anti-cancer therapeutic.

One particularly intriguing aspect of 2-bromo-6-methoxy-3-(3-methylazetidin-3-yloxyphenol is its interaction with microtubule dynamics. Studies have shown that it can disrupt microtubule formation, leading to cell cycle arrest and apoptosis in cancer cells. This mechanism aligns with existing chemotherapeutic agents that target microtubule stability but offers a novel structural scaffold with potentially improved efficacy or reduced toxicity.

The compound's ability to cross the blood-brain barrier has also been explored, raising possibilities for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have indicated that 2-bromo-6-methoxy-oxyphenol can penetrate this barrier effectively, suggesting its potential as a treatment for central nervous system disorders.

In conclusion, 2-bromo-oxyphenol, identified by CAS No. 2229357, represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive molecule for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in future therapeutic strategies.